Cas no 183801-93-6 (5-bromoquinoxalin-2-ol)
5-bromoquinoxalin-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Quinoxalinone, 5-bromo-
- 5-Bromoquinoxalin-2-ol
- EN300-178950
- 183801-93-6
- 5-bromo-1,2-dihydroquinoxalin-2-one
- SCHEMBL26111670
- G61961
- 862-790-0
- 5-bromoquinoxalin-2-ol
-
- Inchi: 1S/C8H5BrN2O/c9-5-2-1-3-6-8(5)10-4-7(12)11-6/h1-4H,(H,11,12)
- InChI Key: NNMWNRZCGSHFKY-UHFFFAOYSA-N
- SMILES: N1C2=C(C(Br)=CC=C2)N=CC1=O
Computed Properties
- Exact Mass: 223.95853Da
- Monoisotopic Mass: 223.95853Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 41.5Ų
5-bromoquinoxalin-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBYSD0044-100MG |
5-bromoquinoxalin-2-ol |
183801-93-6 | 95% | 100MG |
¥ 1,122.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBYSD0044-250MG |
5-bromoquinoxalin-2-ol |
183801-93-6 | 95% | 250MG |
¥ 1,795.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBYSD0044-500MG |
5-bromoquinoxalin-2-ol |
183801-93-6 | 95% | 500MG |
¥ 2,989.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBYSD0044-1G |
5-bromoquinoxalin-2-ol |
183801-93-6 | 95% | 1g |
¥ 4,481.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBYSD0044-5G |
5-bromoquinoxalin-2-ol |
183801-93-6 | 95% | 5g |
¥ 13,444.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBYSD0044-10G |
5-bromoquinoxalin-2-ol |
183801-93-6 | 95% | 10g |
¥ 22,407.00 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1567982-1g |
5-Bromoquinoxalin-2-ol |
183801-93-6 | 98% | 1g |
¥6002 | 2023-02-24 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00825141-1g |
5-Bromoquinoxalin-2-ol |
183801-93-6 | 98% | 1g |
¥4481.0 | 2023-02-23 | |
| Enamine | EN300-178950-0.05g |
5-bromo-1,2-dihydroquinoxalin-2-one |
183801-93-6 | 95% | 0.05g |
$200.0 | 2023-11-13 | |
| Enamine | EN300-178950-0.1g |
5-bromo-1,2-dihydroquinoxalin-2-one |
183801-93-6 | 95% | 0.1g |
$298.0 | 2023-11-13 |
5-bromoquinoxalin-2-ol Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on 5-bromoquinoxalin-2-ol
Chemical Profile of 5-bromoquinoxalin-2-ol (CAS No. 183801-93-6)
5-bromoquinoxalin-2-ol, identified by its Chemical Abstracts Service (CAS) number 183801-93-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic molecule, featuring a brominated quinoxaline core, has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The presence of both bromine and hydroxyl functional groups imparts unique reactivity, making it a valuable intermediate in the development of novel therapeutic agents.
The quinoxaline scaffold, a fused bicyclic system consisting of a benzene ring and a pyrazine ring, is well-documented for its role in drug discovery. Its structural motif is frequently incorporated into bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. The introduction of a bromine atom at the 5-position and a hydroxyl group at the 2-position enhances the compound's utility, enabling further functionalization through cross-coupling reactions, nucleophilic substitutions, or as a precursor in cyclization processes.
In recent years, 5-bromoquinoxalin-2-ol has been explored in the synthesis of bioactive molecules with potential pharmacological relevance. One notable area of interest is its application in the development of kinase inhibitors, where the brominated quinoxaline core serves as a key pharmacophore. Studies have demonstrated that derivatives of this compound exhibit inhibitory activity against various kinases, which are pivotal enzymes in signal transduction pathways associated with diseases such as cancer and inflammatory disorders. The hydroxyl group at the 2-position provides a site for further derivatization, allowing chemists to fine-tune the electronic and steric properties of the molecule for optimal biological activity.
Moreover, the bromine substituent on the quinoxaline ring facilitates palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions are instrumental in constructing complex molecular architectures and have been widely employed in the synthesis of natural products and drug candidates. The ability to introduce aryl or heteroaryl groups via these reactions expands the chemical space available for medicinal chemists to explore.
Recent advancements in computational chemistry have also highlighted the significance of 5-bromoquinoxalin-2-ol as a building block. Molecular modeling studies suggest that this compound can adopt multiple conformations depending on its environment, which may influence its binding affinity to biological targets. The hydroxyl group has been identified as a critical interaction point with polar residues in protein binding pockets, while the bromine atom can engage in halogen bonding or π-stacking interactions. Such insights are invaluable for rational drug design and optimizing lead compounds.
The synthetic utility of 5-bromoquinoxalin-2-ol extends beyond kinase inhibitors. It has been utilized in the preparation of fluorescent probes for cellular imaging and as a precursor in the synthesis of antiviral agents. The quinoxaline core is known to exhibit photophysical properties that make it suitable for developing probes that can visualize biological processes in real-time. Additionally, modifications at the 5- and 2-positions have been investigated for their potential antiviral activity against RNA viruses.
In conclusion, 5-bromoquinoxalin-2-ol (CAS No. 183801-93-6) represents a versatile intermediate with broad applications in pharmaceutical research. Its unique structural features—combining a brominated quinoxaline scaffold with a hydroxyl group—make it an attractive candidate for further derivatization and exploration in drug discovery programs. As our understanding of molecular interactions advances, compounds like 5-bromoquinoxalin-2-ol will continue to play a crucial role in developing innovative therapeutic strategies.
183801-93-6 (5-bromoquinoxalin-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)